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Validating the TEX86 Paleotemperature Proxy: A
Comparative Guide
The TEX86 (Tetraether Index of 86 carbon atoms) paleothermometer is a widely used proxy for

reconstructing past sea surface temperatures (SST). Its application is based on the relative

abundance of specific isoprenoidal glycerol dialkyl glycerol tetraethers (GDGTs), which are

membrane lipids of marine Thaumarchaeota (formerly Marine Group 1 Crenarchaeota). The

degree of cyclization of these lipids, reflected in the TEX86 index, is empirically correlated with

the temperature of the environment in which the organisms lived. However, like all proxies,

TEX86 is subject to uncertainties and potential biases. Therefore, rigorous validation against

other independent paleotemperature records is crucial for robust paleoclimatic reconstructions.

This guide provides a comparative analysis of TEX86 with other key paleotemperature proxies,

supported by experimental data and detailed methodologies.

Comparison of TEX86 with Other Paleotemperature
Proxies
The fidelity of TEX86 as a temperature recorder is often assessed by comparing its derived

temperature estimates with those from other established proxies, such as the alkenone-based

UK'37 index, foraminiferal Mg/Ca ratios, and stable oxygen isotope ratios (δ¹⁸O). These

comparisons can reveal areas of agreement, highlighting robust temperature signals, as well
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as discrepancies that can point to proxy-specific limitations or differing environmental

sensitivities.

Data Presentation: Quantitative Comparison of Paleotemperature Proxies

The following table summarizes the performance and key characteristics of TEX86 in

comparison to other commonly used paleotemperature proxies.
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Proxy
Organism
Source

Principle
Calibration
Error
(Typical)

Strengths
Limitations
& Potential
Biases

TEX86

Marine

Thaumarchae

ota (Archaea)

Cyclization of

isoprenoidal

GDGT

membrane

lipids

±2.0 to

±4.0°C[1]

Applicable in

older

sediments

where other

proxies may

be absent or

altered[1]; not

limited by

carbonate

preservation.

Terrestrial

input of

GDGTs,

anaerobic

oxidation of

methane

(AOM), oxic

degradation,

and changes

in the depth

habitat of

source

organisms

can bias

temperature

estimates[1]

[2][3]. The

relationship

with

temperature

can be non-

linear,

especially at

low

temperatures

(<5°C)[4][5].

UK'37 Haptophyte

Algae (e.g.,

Emiliania

huxleyi)

Unsaturation

ratio of long-

chain

alkenones

±1.5°C Well-

established

and widely

applied;

reflects

euphotic

Can be

biased

towards the

temperature

of the

production

season (e.g.,
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zone

temperatures.

spring

blooms)[3];

may be

affected by

diagenesis

and

autooxidation

[6];

insensitive to

temperatures

above

~28°C[7].

Mg/Ca

Planktonic

Foraminifera

(Protists)

Temperature-

dependent

incorporation

of Mg into

calcite shells

±1.0 to

±2.0°C

Provides

information

on surface

and

thermocline

temperatures

depending on

the

foraminiferal

species.

Requires

well-

preserved

foraminiferal

calcite; can

be affected

by

dissolution,

salinity, and

secular

variations in

seawater

Mg/Ca ratio.

δ¹⁸O Planktonic

Foraminifera

(Protists), Ice

Cores

Temperature-

dependent

fractionation

of oxygen

isotopes in

calcite or ice

Variable,

dependent on

assumptions

Provides a

long and

continuous

record of past

climate

change.

Reflects a

combination

of

temperature

and the

isotopic

composition

of seawater

(ice volume

effect);

requires

independent
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constraints

on one

variable to

solve for the

other.

Comparative Studies: Case Examples

Several studies have directly compared TEX86-derived temperatures with those from other

proxies in the same sediment cores, providing valuable insights into their relative performance.

Brazilian Margin: A study on the Brazilian margin found that while alkenone-based

temperatures agreed with Mg/Ca reconstructions, TEX86-derived temperatures were up to

6°C colder during certain intervals. This discrepancy was attributed to a potential vertical

migration of the TEX86-producing archaea to deeper, cooler waters.[2][8]

Mediterranean Sea: In the Mediterranean Sea, SST estimates from UK'37 were found to be

2–4°C colder than mean annual values, likely due to a bias towards the winter production

season of alkenones. Conversely, TEX86-derived SSTs were generally 2–6°C warmer,

potentially due to contributions from deep-water dwelling Thaumarchaeota.[3]

South China Sea: A study in the southern South China Sea revealed a larger temperature

difference between the Last Glacial Maximum and the Holocene in the TEX86 record (4.3°C)

compared to the UK'37 record (1.6°C)[9].

Eastern Equatorial Pacific: During the Holocene, TEX86 temperatures in the eastern tropical

Pacific showed good agreement with Mg/Ca temperatures from the surface-dwelling

foraminifera Globigerinoides ruber. However, during the Last Glacial Maximum, TEX86

temperatures were more representative of upper thermocline conditions.[10]

Experimental Protocols
The validation of the TEX86 proxy relies on a series of well-defined experimental procedures,

from sample collection to data analysis.

1. Sample Collection and Preparation:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://e-docs.geo-leo.de/server/api/core/bitstreams/bc9b5edb-d96e-46fd-a80c-e9c53ec0a8f9/content
https://www.researchgate.net/publication/373108740_A_comparison_study_of_MgCa-_alkenone-_and_TEX_86_-derived_temperatures_for_the_Brazilian_Margin
https://studenttheses.uu.nl/handle/20.500.12932/43231
https://www.researchgate.net/publication/253822648_TEX86_and_UK37'_paleotemperature_records_from_the_southern_South_China_Sea_during_the_last_two_glacial_cycles
https://scholars.library.tamu.edu/vivo/display/n107881SE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sediment cores are collected from marine environments.

Samples are freeze-dried and ground to a homogenous powder.

2. Lipid Extraction:

Total lipids are extracted from the sediment using an accelerated solvent extractor (ASE)

with a solvent mixture of dichloromethane (DCM) and methanol (9:1, v/v).

3. Separation and Fractionation:

The total lipid extract is separated into different fractions using column chromatography with

activated alumina.

Polar fractions, containing the GDGTs, are eluted with a mixture of DCM and methanol (1:1,

v/v).

4. GDGT Analysis:

The polar fractions are analyzed by High-Performance Liquid Chromatography-Atmospheric

Pressure Chemical Ionization-Mass Spectrometry (HPLC-APCI-MS).

This technique allows for the separation and quantification of the different GDGT

compounds.

5. TEX86 Calculation and Temperature Calibration:

The TEX86 index is calculated from the relative abundances of specific GDGTs.

Several calibration equations have been developed to convert TEX86 values into

temperature estimates. These can be linear or non-linear and may be based on global or

regional datasets.[1][4][11] For example, a commonly used linear calibration is:

SST = 68.4 * log(TEX86) + 38.6[1]

The choice of calibration can influence the resulting temperature reconstruction, and it is

crucial to consider the most appropriate calibration for the specific study region and time

period.
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Logical Workflow for TEX86 Validation
The following diagram illustrates the logical workflow involved in the validation of the TEX86

paleotemperature proxy against other paleotemperature records.
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TEX86 Validation Workflow Diagram.
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Conclusion

The TEX86 proxy is a valuable tool for reconstructing past sea surface temperatures,

particularly in older geological records. However, its validation through comparison with other

independent proxies is essential for a comprehensive understanding of its strengths and

limitations. Discrepancies between different proxy records can provide crucial insights into past

oceanographic conditions, such as changes in water column structure, seasonality, and the

ecology of the proxy-producing organisms. By carefully considering the potential biases of each

proxy and employing a multi-proxy approach, researchers can develop more robust and

nuanced reconstructions of past climate change.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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